Cerium phosphate

• CAS No.: 13454-71-2
• Molecular Formula: CeH3O4P
• Molecular Weight: 238.11 g/mol
• IUPAC Name: cerium;phosphoric acid
• InChI: InChI=1S/Ce.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
• InChI Key: PAFFVEYJXFIATB-UHFFFAOYSA-N
• SMILES: [O-]P(=O)([O-])[O-].[Ce+3]
• Canonical SMILES: OP(=O)(O)O.[Ce]
• Synonyms: cerium phosphate

Description

Cerium phosphate, also known as this compound, is a useful research compound. Its molecular formula is CeH3O4P and its molecular weight is 238.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Inorganic Chemicals - Phosphorus Compounds - Phosphorus Acids - Phosphoric Acids - Phosphates - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Cerium phosphate primarily targets surface structures and biochemical pathways within various environments . Its interaction with these targets can lead to significant changes in their properties and functions .

Mode of Action

This compound interacts with its targets through a series of complex processes. For instance, it has been found that this compound nanorods, despite their hexagonal phase bulk structure, contain mixed monoclinic and hexagonal domains on the surface layer . This demonstrates the compound’s ability to interact with and alter surface structures at the nanoscale .

Moreover, this compound has been shown to adsorb carbonate preferentially on the monoclinic domains . This suggests that the compound can influence the chemical composition of its targets, although the exact mechanism behind this phenomenon is yet to be determined .

Biochemical Pathways

This compound affects several biochemical pathways. For instance, it has been found to influence the formation of hydroxyl radicals in the presence of peroxidase . This suggests that this compound can impact biochemical pathways related to oxidative stress and other radical-related processes .

Pharmacokinetics

It’s known that the compound’s properties can be influenced by various factors such as ph, temperature, and pressure

Result of Action

The action of this compound results in significant changes at the molecular and cellular levels. For example, the introduction of dopant ions to this compound rods has been shown to affect the magnetic susceptibility and the bulk crystal phase of the nanoparticles . This demonstrates the compound’s ability to alter the physical and chemical properties of its targets .

Action Environment

The action, efficacy, and stability of this compound are influenced by various environmental factors. For instance, the compound’s interaction with its targets can be affected by the presence of other ions in the environment . Additionally, the compound’s properties can be influenced by environmental conditions such as temperature and pressure .

Biochemical Analysis

Biochemical Properties

Cerium phosphate interacts with various biomolecules, influencing biochemical reactions. For instance, it has been shown to interact with enzymes and proteins, affecting their function . The monoclinic form of this compound has been found to have a higher catalytic activity in the presence of peroxidase, attributed to its greater ability to create hydroxyl radicals .

Cellular Effects

This compound nanoparticles (nanoceria) have demonstrated significant effects on various types of cells. For instance, they have been shown to mitigate reactive oxygen species (ROS) levels in cells, which can influence cell signaling pathways, gene expression, and cellular metabolism . Moreover, the transformation of nanoceria in cells is species-dependent, with different plant species showing different capacities to transform nanoceria into Ce(III) species .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For instance, studies have shown that this compound nanorods can be synthesized with controlled morphology and chemical composition, providing insights into the factors affecting crystal growth

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, a study on the impact of cerium oxide nanoparticles on adenine-induced chronic kidney disease in rats showed that this compound could improve or prevent renal damage caused by adenine . The specific dosage effects, threshold effects, and potential toxic or adverse effects at high doses need further exploration.

Metabolic Pathways

This compound may be involved in various metabolic pathways. For instance, cerium oxide nanoparticles have been shown to modulate the metabolic gene expression in glioblastoma multiforme (GBM) derived cell lines

Transport and Distribution

The transport and distribution of this compound within cells and tissues are complex processes that depend on various factors. For example, different plant species have been shown to internalize this compound differently, affecting its distribution within the cells

Subcellular Localization

While some studies have suggested that this compound may be localized in specific subcellular compartments

Biological Activity

Cerium phosphate (CePO₄) and its derivatives, particularly cerium oxide (CeO₂) and their interactions with phosphate species, have garnered significant attention in biomedical research due to their unique biological activities. This article provides a comprehensive overview of the biological activity of this compound, focusing on its catalytic properties, potential as a phosphate binder, and applications in various therapeutic contexts.

Overview of this compound

This compound exists in several forms, primarily cerium(III) phosphate (CePO₄) and cerium(IV) phosphate (Ce(PO₄)(HPO₄)₀.₅(H₂O)₀.₅). These compounds exhibit distinct physicochemical properties that influence their biological interactions and applications.

Catalytic Properties

Cerium-based nanomaterials, particularly cerium oxide nanoparticles (CeNPs), have shown promising catalytic activities mimicking superoxide dismutase (SOD) and catalase enzymes. Research indicates that the biological activity of CeNPs can be significantly altered by the presence of phosphate ions:

• SOD Mimetic Activity : In a study examining the interaction between CeNPs and phosphate, it was observed that exposure to phosphate buffers led to a complete loss of SOD mimetic activity at concentrations above 100 μM. This was accompanied by a shift in UV-visible absorbance from 250 nm to 275 nm, indicating changes in the surface chemistry of the nanoparticles .
• Catalase Activity : Conversely, the same study reported that phosphate-treated CeNPs exhibited enhanced catalase-like activity, effectively degrading hydrogen peroxide in a dose-dependent manner. This dual functionality underscores the complex interplay between cerium compounds and biological systems .

This compound as a Phosphate Binder

Recent investigations have highlighted cerium oxide's potential as an effective phosphate binder, particularly in managing serum phosphorus levels in chronic kidney disease (CKD) patients:

• In Vitro and In Vivo Studies : A study involving 5/6 nephrectomy model rats demonstrated that cerium oxide could significantly reduce serum phosphate concentrations without causing hepatotoxicity or adversely affecting kidney function. The results indicated that cerium oxide effectively adsorbs phosphates at both acidic and neutral pH levels, providing a potential alternative to existing phosphate binders like lanthanum carbonate .

Biocompatibility and Cytotoxicity

The biocompatibility of cerium phosphates has been assessed through various cytotoxicity studies:

• Cytotoxicity Analysis : Comparative studies on human mesenchymal stem cells and mouse fibroblast cell lines showed that both cerium(III) and cerium(IV) phosphates were non-toxic at relevant concentrations. This suggests their suitability for use in cosmetic applications, such as sunscreens, where they can provide UV shielding without adverse cellular effects .

Table: Summary of Biological Activities of this compound Compounds

Activity	Cerium(III) Phosphate	Cerium(IV) Phosphate	Notes
SOD Mimetic Activity	Inhibited at high [PO₄³⁻]	Not specified	Activity loss correlated with phosphate concentration.
Catalase Activity	Enhanced with [PO₄³⁻]	Not specified	Dose-dependent degradation of H₂O₂ observed.
Phosphate Binding	Effective	Effective	Reduces serum phosphorus levels in CKD models.
Cytotoxicity	Non-toxic	Non-toxic	Suitable for therapeutic and cosmetic applications.

Case Studies

• Phosphate Binding Efficacy : In a controlled study with CKD model rats, cerium oxide treatment led to significant reductions in serum phosphorus levels while maintaining normal liver enzyme levels, indicating safety .
• Cytotoxicity Assessment : A cytotoxicity study involving human mesenchymal stem cells revealed no significant adverse effects from exposure to cerium phosphates at concentrations used in commercial products .